N-(2-Amino-3,8-dimethylimidazo[4,5-f]quinoxalin-5-yl) 2’-Deoxyguanosine
N-(2-Amino-3,8-dimethylimidazo[4,5-f]quinoxalin-5-yl) 2’-Deoxyguanosine
Brand Name:
Vulcanchem
CAS No.:
142038-30-0
VCID:
VC0121631
InChI:
InChI=1S/C21H22N10O4/c1-8-5-23-14-9(3-10-15(16(14)25-8)27-20(22)30(10)2)26-21-28-18-17(19(34)29-21)24-7-31(18)13-4-11(33)12(6-32)35-13/h3,5,7,11-13,32-33H,4,6H2,1-2H3,(H2,22,27)(H2,26,28,29,34)/t11-,12+,13+/m0/s1
SMILES:
CC1=CN=C2C(=CC3=C(C2=N1)N=C(N3C)N)NC4=NC(=O)C5=C(N4)N(C=N5)C6CC(C(O6)CO)O
Molecular Formula:
C21H22N10O4
Molecular Weight:
478.5 g/mol
N-(2-Amino-3,8-dimethylimidazo[4,5-f]quinoxalin-5-yl) 2’-Deoxyguanosine
CAS No.: 142038-30-0
Reference Standards
VCID: VC0121631
Molecular Formula: C21H22N10O4
Molecular Weight: 478.5 g/mol
CAS No. | 142038-30-0 |
---|---|
Product Name | N-(2-Amino-3,8-dimethylimidazo[4,5-f]quinoxalin-5-yl) 2’-Deoxyguanosine |
Molecular Formula | C21H22N10O4 |
Molecular Weight | 478.5 g/mol |
IUPAC Name | 2-[(2-amino-3,8-dimethylimidazo[4,5-f]quinoxalin-5-yl)amino]-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one |
Standard InChI | InChI=1S/C21H22N10O4/c1-8-5-23-14-9(3-10-15(16(14)25-8)27-20(22)30(10)2)26-21-28-18-17(19(34)29-21)24-7-31(18)13-4-11(33)12(6-32)35-13/h3,5,7,11-13,32-33H,4,6H2,1-2H3,(H2,22,27)(H2,26,28,29,34)/t11-,12+,13+/m0/s1 |
Standard InChIKey | OYDMPQZHCQFIDK-YNEHKIRRSA-N |
Isomeric SMILES | CC1=CN=C2C(=CC3=C(C2=N1)N=C(N3C)N)NC4=NC(=O)C5=C(N4)N(C=N5)[C@H]6C[C@@H]([C@H](O6)CO)O |
SMILES | CC1=CN=C2C(=CC3=C(C2=N1)N=C(N3C)N)NC4=NC(=O)C5=C(N4)N(C=N5)C6CC(C(O6)CO)O |
Canonical SMILES | CC1=CN=C2C(=CC3=C(C2=N1)N=C(N3C)N)NC4=NC(=O)C5=C(N4)N(C=N5)C6CC(C(O6)CO)O |
Synonyms | N-(2-Amino-3,8-dimethyl-3H-imidazo[4,5-f]quinoxalin-5-yl)-2’-deoxyguanosine; N2-MeIQx-Deoxyguanosine; |
PubChem Compound | 178645 |
Last Modified | Nov 14 2021 |
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